Pharmacopeia & Metrological Institutes Standards
  • Promethazine Hydrochloride
    Promethazine Hydrochloride
    • Cat. No.:
    • B000255
    • CAS No.:
    • 58-33-3
    • Molecular Formula:
    • C17H20N2S.ClH
      C17H21ClN2S
    • Molecular Weight:
    • 320.9 g/mol
    Description
    Promethazine hydrochloride is an odorless white to faint yellow crystalline powder. Bitter taste. A 10% solution in water has a pH of 3.5-5.0. (NTP, 1992)
    Promethazine hydrochloride is the hydrochloride salt ...
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  • Propafenone Hydrochloride
    Propafenone Hydrochloride
    • Cat. No.:
    • B1678253
    • CAS No.:
    • 34183-22-7
    • Molecular Formula:
    • C21H28ClNO3
    • Molecular Weight:
    • 377.9 g/mol
    Description
    Propafenone hydrochloride is a hydrochloride that is the monohydrochloride salt of propafenone. It is a class 1C antiarrhythmic drug with local anesthetic effects, and is used in the management of supraventricul...
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  • Propantheline Bromide
    Propantheline Bromide
    • Cat. No.:
    • B1678259
    • CAS No.:
    • 50-34-0
    • Molecular Formula:
    • C23H30NO3.Br
      C23H30BrNO3
    • Molecular Weight:
    • 448.4 g/mol
    Description
    Propantheline bromide appears as white crystals or white powder. Melting point 159-161 °C. Used therapeutically as an anticholinergic.
    Propantheline bromide is a member of xanthenes.
    Propantheline Bromide ...
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  • Proparacaine
    Proparacaine
    • Cat. No.:
    • B1679620
    • CAS No.:
    • 499-67-2
    • Molecular Formula:
    • C16H26N2O3
    • Molecular Weight:
    • 294.39 g/mol
    Description
    Proparacaine is a benzoate ester.
    Proparacaine is a topical anesthetic drug of the amino ester group. It is found in ophthalmic solutions at a concentration of 0.5% as the hydrochloride salt.
    Proparacaine ...
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  • Proparacaine Hydrochloride
    Proparacaine Hydrochloride
    • Cat. No.:
    • B1679621
    • CAS No.:
    • 5875-06-9
    • Molecular Formula:
    • C16H27ClN2O3
    • Molecular Weight:
    • 330.8 g/mol
    Description
    Proparacaine Hydrochloride is the hydrochloride salt form of proparacaine, a benzoic acid derivative with local anesthetic property. Proparacaine hydrochloride stabilizes the neuronal membrane by binding to and ...
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  • Propionic acid
    Propionic acid
    • Cat. No.:
    • B1679646
    • CAS No.:
    • 79-09-4
    • Molecular Formula:
    • C3H6O2
      C3H6O2
      CH3CH2COOH
    • Molecular Weight:
    • 74.08 g/mol
    Description
    Propionic acid is a colorless liquid with a sharp rancid odor. Produces irritating vapor. (USCG, 1999)
    Propionic acid, [solution] appears as a clear oily aqueous liquid with a pungent rancid odor. Burns skin ...
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  • Propyl Gallate
    Propyl Gallate
    • Cat. No.:
    • B1679716
    • CAS No.:
    • 121-79-9
    • Molecular Formula:
    • C10H12O5
    • Molecular Weight:
    • 212.20 g/mol
    Description
    Propyl gallate appears as fine white to creamy-white crystalline powder. Odorless or with a faint odor. Melting point 150 °C. Insoluble in water. Slightly bitter taste.
    N-propyl gallate is a trihydroxybenzoic...
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  • Propylparaben
    Propylparaben
    • Cat. No.:
    • B1679720
    • CAS No.:
    • 94-13-3
    • Molecular Formula:
    • C10H12O3
    • Molecular Weight:
    • 180.20 g/mol
    Description
    Propyl-4-hydroxybenzoate appears as colorless crystals or white powder or chunky white solid. Melting point 95-98 °C. Odorless or faint aromatic odor. Low toxicity, Tasteless (numbs the tongue). pH: 6.5-7.0 (sli...
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  • Propylthiouracil
    Propylthiouracil
    • Cat. No.:
    • B1679721
    • CAS No.:
    • 51-52-5
    • Molecular Formula:
    • C7H10N2OS
    • Molecular Weight:
    • 170.23 g/mol
    Description
    Propylthiouracil can cause cancer according to an independent committee of scientific and health experts. It can cause developmental toxicity according to state or federal government labeling requirements.
    6-...
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  • Purpurea glycoside A
    Purpurea glycoside A
    • Cat. No.:
    • B1679874
    • CAS No.:
    • 19855-40-4
    • Molecular Formula:
    • C47H74O18
    • Molecular Weight:
    • 927.1 g/mol
    Description
    3-[(3S,5R,8R,9S,10S,13R,14S,17R)-14-hydroxy-3-[(2R,4S,5S,6R)-4-hydroxy-5-[(2S,4S,5S,6R)-4-hydroxy-5-[(2S,4S,5S,6R)-4-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]...
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